Cas no 96227-40-6 (Benzoyl chloride,3-methoxy-5-methyl-)
96227-40-6 structure
Product Name:Benzoyl chloride,3-methoxy-5-methyl-
CAS No:96227-40-6
MF:C9H9ClO2
MW:184.619561910629
CID:800145
PubChem ID:15624609
Update Time:2025-04-19
Benzoyl chloride,3-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-methoxy-5-methyl-
- 3-Methoxy-5-methylbenzoyl chloride
- Benzoyl chloride, 3-methoxy-5-methyl- (9CI)
- SCHEMBL985849
- 96227-40-6
- 3-METHOXY-5-METHYL-BENZOYL CHLORIDE
- DTXSID30575973
-
- MDL: MFCD13174058
- Inchi: 1S/C9H9ClO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3
- InChI Key: UCYXTQNNWZAHTN-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=C(C)C=1)OC)=O
Computed Properties
- Exact Mass: 184.0291072g/mol
- Monoisotopic Mass: 184.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Benzoyl chloride,3-methoxy-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004274-1g |
3-Methoxy-5-methylbenzoyl chloride |
96227-40-6 | 97% | 1g |
$1564.50 | 2023-08-31 |
Benzoyl chloride,3-methoxy-5-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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